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Compound of Interest

Compound Name: 4-Chloro-1-methoxypentane
CAS No.: 22461-51-4
Cat. No.: B2880926
Get Quote
. J

Technical Guidance Document 4C1MP-SOP

Executive Summary

4-Chloro-1-methoxypentane (CAS: 17714-99-9) is a bifunctional organic intermediate
comprising a secondary alkyl chloride and a terminal methyl ether. Its utility in pharmaceutical
synthesis—specifically as a side-chain precursor for antimalarial or kinase-inhibitor scaffolds—
necessitates a rigorous safety protocol.

This guide addresses the compound's dual-hazard profile: the peroxide-forming potential of the
ether moiety and the alkylating/elimination risks associated with the secondary chloride. Due to
limited specific toxicological data in public registries, this protocol enforces a Group Safety
Standard (GSS) derived from analogous haloethers and secondary alkyl halides.

Part 1: Physicochemical Profile & Hazard

Identification
Chemical Identity & Properties
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The molecule features a pentane backbone with a methoxy group at position 1 and a chlorine

atom at position 4. This structural arrangement creates a "secondary chloride" susceptible to

both nucleophilic substitution and elimination reactions.

Property

Value | Description

Operational Implication

CAS Number

17714-99-9

Verification key for inventory

tracking.

Molecular Formula

MW: 136.62 g/mol .[1][2]

Structure

Bifunctional: Electrophilic C-Cl

and Lewis basic Ether O.

Physical State

Liguid (Colorless to pale

yellow)

Likely volatile; requires fume
hood handling.

Solubility

Organic solvents (DCM, THF);

Low water solubility

Lipophilic (LogP ~1.8);

bioaccumulation potential.

Flash Point (Est.)

~40-60°C (Based on analogs)

Flammable Liquid (Category

3). Ground all equipment.

Critical Hazard Analysis

Researchers must treat this compound with the Precautionary Principle, assuming high toxicity

due to its alkylating nature.

e Peroxide Formation (Class B Hazard): The methylene groups adjacent to the ether oxygen

are susceptible to auto-oxidation, forming explosive hydroperoxides upon exposure to air

and light.

o Mechanism:[3][4] Radical abstraction of

-hydrogen followed by

insertion.

o Trigger: Distillation or evaporation to dryness can concentrate peroxides to detonation

levels.[5]
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« Alkylating Potential (Genotoxicity): As a secondary alkyl halide, it can alkylate DNA/proteins.
While less reactive than primary halides, it poses a significant mutagenic risk.

+ Reactivity - Cyclization: Under basic conditions or high heat, the oxygen lone pair may attack
the C-CI center (Neighboring Group Patrticipation), releasing HCI and forming a cyclic
tetrahydrofuran derivative. This reaction is exothermic.

* Acid Generation: Reacts slowly with moisture to release Hydrogen Chloride (HCI) gas, a
respiratory irritant and equipment corrosive.

Part 2: Engineering Controls & Personal Protective
Equipment (PPE)[5]
The Hierarchy of Controls

Handling 4-Chloro-1-methoxypentane requires a containment strategy that prioritizes

LEVEL 1: ELIMINATION
(Not possible for synthesis)

A
LEVEL 2: ENGINEERING CONTROLS
Fume Hood (Face Velocity > 100 fpm)
Inert Atmosphere (N2/Ar)
Schlenk Line

engineering controls over PPE.

LEVEL 3: ADMINISTRATIVE
Peroxide Testing Protocol
Designated Work Area

LEVEL 4: PPE
Resp: ABEK Filter (if outside hood)
Skin: FKM/Viton Gloves
Eyes: Chemical Goggles

Click to download full resolution via product page
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Figure 1: Risk Management Hierarchy for Haloethers.

PPE Compatibility Matrix

Standard nitrile gloves provide insufficient protection against chlorinated hydrocarbons.

PPE Category Recommendation

Rationale

Hand Protection FKM (Viton) or Silver Shield

Chlorinated alkanes permeate
Nitrile/Latex rapidly (<5 mins).
FKM offers >480 min

breakthrough time.

Eye Protection Chemical Goggles

Safety glasses are insufficient
due to the volatility and
lachrymatory potential of HCI
byproducts.

_ Organic Vapor/Acid Gas
Respiratory

Required only if engineering

controls fail (e.qg., spill

(OVIAG)
cleanup).
Standard cotton coats absorb
Body Defense Tyvek Lab Coat liquids; Tyvek repels organic

splashes.

Part 3: Operational Handling & Synthesis Protocols

Storage and Stability

o Atmosphere: Store strictly under Argon or Nitrogen. Oxygen exclusion is critical to prevent

peroxidation.

o Temperature: Refrigerate at 2—8°C.

o Container: Amber glass (UV protection) with a PTFE-lined septum cap.

» Stabilizers: Check if the supplier has added BHT (Butylated hydroxytoluene). If unstabilized,

shelf life is <3 months.
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Peroxide Management Workflow

Before any use—especially distillation—you must validate the peroxide status.[6]
Test Method: Quantofix® Peroxide Test Strips or Kl (Potassium lodide) titration.

e <10 ppm: Safe to use.[7]

e 10-100 ppm: Must be quenched (Treat with ferrous sulfate or sodium bisulfite).

e > 100 ppm:DO NOT OPEN. Contact EHS for remote disposal (Bomb Squad).

Safe Transfer Protocol (Cannula/Syringe)

To maintain the inert barrier, never pour this liquid. Use positive pressure transfer.

Preparation: Secure the source bottle and receiving flask (both under

).
o Pressure: Insert a slight positive pressure
line into the source bottle.

o Transfer: Insert a stainless steel cannula (double-tipped needle) through the septa of both
vessels.

o Flow: Lower the cannula tip into the liquid in the source; the pressure will push the liquid into
the receiver.

Completion: Lift the cannula above the liquid level to purge with gas, then remove.

Reaction Quenching & Waste

Reactions involving 4-Chloro-1-methoxypentane often use strong nucleophiles.
e Quench: Slowly add saturated

or water at 0°C. Caution: If unreacted starting material remains, hydrolysis may generate
HCI.
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» Waste Stream: Segregate into Halogenated Organic Waste. Do not mix with strong oxidizers
(Nitric acid) or strong bases (risk of exothermic polymerization).

Part 4: Emergency Response
Spill Decision Tree

Immediate action is required to prevent vapor spread.

] 1. Absorb with Vermiculite
Minor (<50 mL) 2. Decontaminate with Soap/Water
Inside Hood 3. Bag as Halo-Waste

Spill Detected Assess Volume
Major (>50 mL) 1. EVACUATE LAB
Or Outside Hood 2. Pull Fire Alarm if Flammable
3. Call HazMat Team

Click to download full resolution via product page
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Figure 2: Emergency Response Logic for Haloether Spills.

First Aid[8]

 Inhalation: Move to fresh air immediately. If breathing is difficult, oxygen should be
administered by trained personnel (risk of pulmonary edema from HCI).

» Skin Contact: Wash with soap and water for 15 minutes. Do not use alcohol (increases
absorption).

e Eye Contact: Rinse for 15 minutes, lifting eyelids.[8] Consult an ophthalmologist.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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